mGluR Inhibitor
  • PF-06422913
    PF-06422913
    • Cat. No.:
    • B609978
    • CAS No.:
    • 1539296-46-2
    • Molecular Formula:
    • C18H13F3N6O
    • Molecular Weight:
    • 386.3382
    Description
    PF-06422913 is an orally active, potent and selective metabotropic glutamate receptor 5 (mGluR5) negative allosteric modulator.
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  • VU6001966
    VU6001966
    • Cat. No.:
    • B611771
    • CAS No.:
    • Molecular Formula:
    • C17H15FN4O2
    • Molecular Weight:
    • 326.32 g/mol
    Description
    VU6001966 is a potent and selective mGlu2 inhibitor and Negative allosteric modulator. VU6001966 has a mGlu2 IC50 = 78 nM and mGlu3 IC50 > 30 μM. It exhibits excellent central nervous system (CNS) penetration an...
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  • DMeOB
    DMeOB
    • Cat. No.:
    • B1663687
    • CAS No.:
    • 40252-74-2
    • Molecular Formula:
    • C16H16N2O2
    • Molecular Weight:
    • 268.31 g/mol
    Description
    Negative allosteric modulator of the metabotropic glutamate receptor mGlu5;  displays reversible non-competitive inhibition of mGlu5-mediated responses (IC50 = 3 μM).
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  • AZD 9272
    AZD 9272
    • Cat. No.:
    • B1666246
    • CAS No.:
    • 327056-26-8
    • Molecular Formula:
    • C14H6F2N4O
    • Molecular Weight:
    • 284.22 g/mol
    Description
    an mGluR5 antagonist
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  • Ftidc
    Ftidc
    • Cat. No.:
    • B1674169
    • CAS No.:
    • Molecular Formula:
    • C18H23FN6O
    • Molecular Weight:
    • 358.4 g/mol
    Description
    Potent and selective allosteric antagonist of the mGluR1 receptor, shown to inhibit L-glutamate-induced Ca2+ mobilization in human and mouse mGluR1a-expressing CHO cells (IC50 values of 5.8 nM and 3.1 nM, respec...
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  • CALP1 TFA
    CALP1 TFA
    • Cat. No.:
    • B10786751
    • CAS No.:
    • Molecular Formula:
    • C42H76F3N9O12
    • Molecular Weight:
    • 956.1 g/mol
    Description
    CALP1 TFA is a useful research compound. Its molecular formula is C42H76F3N9O12 and its molecular weight is 956.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CALP1 TFA suitable for many ...
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  • BTB01303
    BTB01303
    • Cat. No.:
    • B12396093
    • CAS No.:
    • Molecular Formula:
    • C15H11Cl2NO3
    • Molecular Weight:
    • 324.2 g/mol
    Description
    BTB01303 is a useful research compound. Its molecular formula is C15H11Cl2NO3 and its molecular weight is 324.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BTB01303 suitable for many res...
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  • PF-06422913
    PF-06422913
    • Cat. No.:
    • B15616574
    • CAS No.:
    • Molecular Formula:
    • C18H13F3N6O
    • Molecular Weight:
    • 386.3 g/mol
    Description
    PF-06422913 is a useful research compound. Its molecular formula is C18H13F3N6O and its molecular weight is 386.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-06422913 suitable for man...
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  • VU6043653
    VU6043653
    • Cat. No.:
    • B15617727
    • CAS No.:
    • Molecular Formula:
    • C16H14FN5O2
    • Molecular Weight:
    • 327.31 g/mol
    Description
    VU6043653 is a useful research compound. Its molecular formula is C16H14FN5O2 and its molecular weight is 327.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU6043653 suitable for many r...
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  • CALP1
    CALP1
    • Cat. No.:
    • B15619789
    • CAS No.:
    • Molecular Formula:
    • C40H75N9O10
    • Molecular Weight:
    • 842.1 g/mol
    Description
    CALP1 is a useful research compound. Its molecular formula is C40H75N9O10 and its molecular weight is 842.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CALP1 suitable for many research a...
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